4-(Bromomethyl)piperidine
Overview
Description
4-(Bromomethyl)piperidine is a chemical compound that belongs to the class of piperidine derivatives. It is a colorless liquid that is used in various scientific research applications. The compound is synthesized using different methods, and it has been found to have several biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-(Bromomethyl)piperidine is not well understood. However, it is believed to act as an alkylating agent. The compound is known to react with nucleophiles such as amino acids and proteins, leading to the formation of covalent bonds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(Bromomethyl)piperidine are not well documented. However, it has been found to have some effects on the central nervous system. The compound has been shown to have some analgesic and anesthetic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(Bromomethyl)piperidine in lab experiments is its ability to react with nucleophiles. This property makes it useful in the synthesis of various organic compounds. However, the compound is also toxic and should be handled with care.
Future Directions
There are several future directions for the use of 4-(Bromomethyl)piperidine in scientific research. One of the areas of interest is in the synthesis of new piperidine derivatives. The compound can be used as a building block in the synthesis of various organic compounds with potential biological activities. Another area of interest is in the development of new analgesic and anesthetic agents. The compound's ability to interact with the central nervous system makes it a potential candidate for the development of new drugs.
Conclusion:
In conclusion, 4-(Bromomethyl)piperidine is a chemical compound that is used in various scientific research applications. The compound is synthesized using different methods, and it has been found to have several biochemical and physiological effects. The compound's ability to react with nucleophiles makes it useful in the synthesis of various organic compounds. However, the compound is also toxic and should be handled with care. There are several future directions for the use of 4-(Bromomethyl)piperidine in scientific research, including the synthesis of new piperidine derivatives and the development of new analgesic and anesthetic agents.
Scientific Research Applications
4-(Bromomethyl)piperidine is used in various scientific research applications. One of the main applications is in the synthesis of other chemical compounds. The compound is used as a building block in the synthesis of various piperidine derivatives. It is also used in the synthesis of other organic compounds.
properties
IUPAC Name |
4-(bromomethyl)piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12BrN/c7-5-6-1-3-8-4-2-6/h6,8H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHEVNPHRPRHQGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80542397 |
Source
|
| Record name | 4-(Bromomethyl)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80542397 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Bromomethyl)piperidine | |
CAS RN |
69719-84-2 |
Source
|
| Record name | 4-(Bromomethyl)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80542397 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Propenoic acid, [4-(hydroxymethyl)cyclohexyl]methyl ester](/img/structure/B1600577.png)
![4-[3-(Trifluoromethyl)phenyl]piperidine](/img/structure/B1600592.png)
